4-Chloropyridine-2,5-diamine
Overview
Description
Scientific Research Applications
High Glass Transition and Thermal Stability of Polyimides
4-Chloropyridine-2,5-diamine derivatives are used to create polyimides with high thermal stability and glass transition temperatures. These polyimides display excellent mechanical properties and are soluble in various organic solvents. They can be converted into flexible, tough films that maintain high thermal stability and exhibit unique fluorescence properties upon protonation, suggesting potential applications in optoelectronics and sensing technologies (Wang et al., 2008).
Novel Organosoluble Poly(pyridine-imide) with Unique Optical and Electrochemical Properties
Poly(pyridine-imide) derived from this compound derivatives exhibit high solubility, excellent thermal stability, and unique optical properties. They can form flexible and tough films and demonstrate strong fluorescence after protonation. Their high dielectric constant and thermal stability make them suitable for various applications, including electronics and optoelectronics (Liaw et al., 2007).
Fluorescent Poly(pyridine-imide) Acid Chemosensor
A specific this compound derivative is used in the development of fluorescent poly(pyridine-imide) films that act as acid chemosensors. These films offer good thermal stability and high glass transition temperatures and can function as an “off–on” fluorescent switcher for acids, indicating their potential use in sensing applications (Wang et al., 2008).
Safety and Hazards
The safety information for 4-Chloropyridine-2,5-diamine indicates that it is a hazardous substance. The hazard statements include H301, H319, H335, and H373 . The precautionary statements include P260, P261, P264, P270, P271, P280, P301+P310, P304+P340, P305+P351+P338, P312, P314, P330, P337+P313, P403+P233, P405, and P501 .
Mechanism of Action
Target of Action
Pyridine derivatives are known to interact with various biological targets, including enzymes and receptors, depending on their specific structures and functional groups .
Mode of Action
It’s known that pyridine derivatives can undergo various chemical reactions, such as nucleophilic substitution . The presence of the chlorine atom and the two amino groups in the molecule could potentially influence its reactivity and interaction with its targets .
Biochemical Pathways
Pyridine derivatives are known to be involved in a wide range of biochemical processes . The compound’s interaction with its targets could potentially lead to alterations in these pathways, resulting in downstream effects.
Result of Action
Based on the known reactivity of pyridine derivatives, it can be hypothesized that the compound could potentially induce changes in the function of its targets, leading to alterations in cellular processes .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 4-Chloropyridine-2,5-diamine. Factors such as pH, temperature, and the presence of other molecules could potentially affect the compound’s reactivity and interaction with its targets .
properties
IUPAC Name |
4-chloropyridine-2,5-diamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6ClN3/c6-3-1-5(8)9-2-4(3)7/h1-2H,7H2,(H2,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXBAKMAPGBYNOF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CN=C1N)N)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6ClN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201309714 | |
Record name | 4-Chloro-2,5-pyridinediamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201309714 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.57 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1260803-26-6 | |
Record name | 4-Chloro-2,5-pyridinediamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1260803-26-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Chloro-2,5-pyridinediamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201309714 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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